Cas no 651310-31-5 (2-Propyn-1-ol, 3-[3-(methylsulfonyl)phenyl]-)

• Product Name: 2-Propyn-1-ol, 3-[3-(methylsulfonyl)phenyl]-
• CAS No: 651310-31-5
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 406238
• PubChem ID: 69524327
• Update Time: 2025-04-19

2-Propyn-1-ol, 3-[3-(methylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-[3-(methylsulfonyl)phenyl]-
• 3-(3-methylsulfonylphenyl)prop-2-yn-1-ol
• 3-[3-(Methanesulfonyl)phenyl]prop-2-yn-1-ol
• 651310-31-5
• SCHEMBL5663700
• DTXSID00740717

• Inchi： 1S/C10H10O3S/c1-14(12,13)10-6-2-4-9(8-10)5-3-7-11/h2,4,6,8,11H,7H2,1H3
• InChI Key： MBTMWPLMNSPDOT-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C#CCO)C=1)(=O)=O

Computed Properties

• Exact Mass: 210.0351
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37